Cas no 127945-74-8 (1H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)- (9CI))

• Product Name: 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)- (9CI)
• CAS No: 127945-74-8
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 143577
• PubChem ID: 135538716
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)- (9CI)
• 2-amino-7-[(2S)-2,4-dihydroxybutyl]-4-oxo-1H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• 1H-Pyrrolo(2,3-d)pyrimidine-5-carboxamide, 2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)-
• 1H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide, 2-amino-7-(2,4-dihydroxybutyl)-4,7-dihydro-4-oxo-, (S)-
• 2-Amino-5-(aminocarbonyl)-7-((S)-2,4-dihydroxybutyl)pyrrolo(2,3-d)pyrimidin-4-one
• 2-Amino-5-(aminocarbonyl)-7-[(S)-2,4-dihydroxybutyl]pyrrolo[2,3-d]pyrimidin-4-one
• 7-NH2CO-9-(2,4-diOHBu)-7-deazaG
• 2-amino-7-[(2S)-2,4-dihydroxybutyl]-4-oxo-3H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• DTXSID60155742
• 127945-74-8

• Inchi： 1S/C11H15N5O4/c12-8(19)6-4-16(3-5(18)1-2-17)9-7(6)10(20)15-11(13)14-9/h4-5,17-18H,1-3H2,(H2,12,19)(H3,13,14,15,20)/t5-/m0/s1
• InChI Key： LEANIQAZAKANFS-YFKPBYRVSA-N
• SMILES： O[C@@H](CCO)CN1C=C(C(N)=O)C2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 281.11255
• Monoisotopic Mass: 281.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• Density: 1.8
• Boiling Point: 697.3°C at 760 mmHg
• Flash Point: 375.5°C
• Refractive Index: 1.782
• PSA: 155.96